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Compound of Interest

Compound Name: cl-82198

Cat. No.: B7854478

For researchers, scientists, and drug development professionals utilizing CL-82198, a selective
inhibitor of matrix metalloproteinase-13 (MMP-13), adherence to proper disposal protocols is
crucial for maintaining laboratory safety and environmental compliance. While a specific Safety
Data Sheet (SDS) with comprehensive disposal instructions for CL-82198 is not readily
available in the public domain, its classification as a combustible solid and general chemical
characteristics provide a basis for establishing a safe disposal workflow.

This guide offers essential, immediate safety and logistical information, including operational
and disposal plans, to directly address procedural questions. It is designed to be a trusted
resource for laboratory safety and chemical handling, extending value beyond the product
itself.

Summary of Key Data

To facilitate easy reference, the following table summarizes the essential quantitative data for
CL-82198.
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Property Value Source

IC50 10 uM Sigma-Aldrich
Form Solid Sigma-Aldrich
Appearance Light yellow Sigma-Aldrich
Solubility in Water 25 mg/mL Sigma-Aldrich
Storage Temperature -20°C Sigma-Aldrich
Storage Class 11 - Combustible Solids Sigma-Aldrich

Experimental Protocols: Disposal Procedures

The following step-by-step methodology outlines the recommended procedure for the disposal
of CL-82198. This protocol is based on standard practices for the disposal of solid,
combustible, non-acutely hazardous chemical waste in a laboratory setting.

1. Personal Protective Equipment (PPE):

o Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant
gloves, when handling CL-82198 waste.

2. Waste Segregation:

» Solid Waste: Collect un-used or expired solid CL-82198 in its original container or a clearly
labeled, compatible waste container.

o Contaminated Materials: Any materials contaminated with CL-82198, such as pipette tips,
gloves, and bench paper, should be considered chemical waste. These items should be
collected in a designated, sealed plastic bag or a labeled container for solid chemical waste.

e Solutions: Aqueous solutions of CL-82198 should be collected in a designated, sealed, and
clearly labeled container for aqueous chemical waste. Do not dispose of solutions down the
drain unless explicitly permitted by your institution's Environmental Health and Safety (EHS)
department.
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3. Waste Labeling:

o All waste containers must be clearly labeled with "Hazardous Waste," the chemical name
"CL-82198," and the approximate quantity. Follow your institution's specific labeling
requirements.

4. Storage of Waste:

o Store waste containers in a designated, well-ventilated, and secure satellite accumulation
area.

e Ensure that the waste is segregated from incompatible materials, particularly strong oxidizing
agents.

5. Disposal Request:

e Once the waste container is full, or in accordance with your institution's guidelines, submit a
chemical waste pickup request to your EHS department.

e Do not dispose of solid CL-82198 or contaminated materials in the regular trash.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of CL-
82198.
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Caption: Disposal workflow for CL-82198.

Disclaimer: The information provided is based on the known properties of CL-82198 and
general laboratory safety guidelines. Always consult your institution's specific chemical hygiene
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plan and waste disposal procedures. If a Safety Data Sheet (SDS) for CL-82198 is available,
its recommendations supersede the guidance provided here.

¢ To cite this document: BenchChem. [Proper Disposal Procedures for CL-82198: A Step-by-
Step Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7854478#cl-82198-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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